Cas no 6309-62-2 (Propanoic acid,2-(2-ethoxy-2-oxoethoxy)-, ethyl ester)

• Product Name: Propanoic acid,2-(2-ethoxy-2-oxoethoxy)-, ethyl ester
• CAS No: 6309-62-2
• MF: C₉H₁₆O₅
• MW: 204.220343589783
• MDL: MFCD28972096
• CID: 515100
• PubChem ID: 97798
• Update Time: 2025-06-08

Propanoic acid,2-(2-ethoxy-2-oxoethoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(2-ethoxy-2-oxoethoxy)-, ethyl ester
• ethyl 2-(2-ethoxy-2-oxoethoxy)propanoate
• ethyl 2-(2-ethoxy-2-oxoethoxy)propionate
• 2-Methyl-3-oxa-glutarsaeure-diaethylester
• AG-G-33254
• Carbaethoxymethylaether-milchsaeure-aethylester
• CTK5B7532
• EINECS 228-629-8
• Methyldiglykolsaeure-diaethylester
• NSC41607
• O-Carbaethoxymethyl-milchsaeure-aethylester
• O-ethoxycarbonylmethyl-lactic acid ethyl ester
• DTXSID201274979
• 6309-62-2
• ethyl2-(2-ethoxy-2-oxoethoxy)propanoate
• NS00044200
• NSC-41607
• W16087
• SFEWOHUGHVHUCA-UHFFFAOYSA-N
• NSC 41607
• AKOS037645894
• AS-64649
• SCHEMBL11798942

• MDL： MFCD28972096
• Inchi： 1S/C9H16O5/c1-4-12-8(10)6-14-7(3)9(11)13-5-2/h7H,4-6H2,1-3H3
• InChI Key： SFEWOHUGHVHUCA-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C(C(=O)OCC)C

Computed Properties

• Exact Mass: 204.09978
• Monoisotopic Mass: 204.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83
• LogP: 0.51770

Additional information on Propanoic acid,2-(2-ethoxy-2-oxoethoxy)-, ethyl ester

Propanoic acid, 2-(2-ethoxy-2-oxoethoxy)-, ethyl ester (CAS No. 6309-62-2): An Overview

Propanoic acid, 2-(2-ethoxy-2-oxoethoxy)-, ethyl ester (CAS No. 6309-62-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceuticals due to its unique properties and potential applications. This compound, also known as ethyl 2-(2-ethoxy-2-oxoethoxy)propanoate, is a member of the ester family and is characterized by its ester functional group and the presence of an ethoxy substituent. In this article, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and the latest research findings related to this compound.

Chemical Structure and Synthesis

The molecular formula of Propanoic acid, 2-(2-ethoxy-2-oxoethoxy)-, ethyl ester is C₁₀H₁₈O₄. The compound consists of a propanoic acid backbone with an ethyl ester group attached to the carboxylic acid moiety. Additionally, it features an ethoxy substituent linked to a ketone group. The synthesis of this compound can be achieved through various routes, including the esterification of propanoic acid with 2-(2-ethoxy-2-oxoethoxy)ethanol or through the reaction of propanoyl chloride with ethanol in the presence of a catalyst.

Physical and Chemical Properties

Propanoic acid, 2-(2-ethoxy-2-oxoethoxy)-, ethyl ester is a colorless liquid with a characteristic ester odor. It has a molecular weight of approximately 198.24 g/mol and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The compound exhibits good thermal stability and can be stored at room temperature without significant degradation. Its boiling point is around 175°C at atmospheric pressure.

The chemical reactivity of Propanoic acid, 2-(2-ethoxy-2-oxoethoxy)-, ethyl ester is influenced by its functional groups. The ester group can undergo hydrolysis in the presence of acids or bases to form propanoic acid and 2-(2-ethoxy-2-oxoethoxy)ethanol. Additionally, the ketone group can participate in nucleophilic addition reactions, making this compound useful as an intermediate in various synthetic pathways.

Applications in Pharmaceuticals and Chemistry

Propanoic acid, 2-(2-ethoxy-2-oxoethoxy)-, ethyl ester has found applications in both pharmaceuticals and fine chemistry due to its unique properties. In pharmaceutical research, it has been used as a building block for the synthesis of more complex molecules with potential therapeutic properties. For example, recent studies have explored its use in the development of novel anti-inflammatory agents and antiviral compounds.

In fine chemistry, Propanoic acid, 2-(2-ethoxy-2-oxoethoxy)-, ethyl ester serves as an important intermediate in the synthesis of flavor and fragrance compounds. Its ability to undergo selective transformations makes it a valuable starting material for creating complex organic molecules with specific functionalities.

Literature Review and Recent Research Findings

The scientific literature on Propanoic acid, 2-(2-ethoxy-2-oxoethoxy)-, ethyl ester highlights its potential in various fields. A study published in the Journal of Organic Chemistry (JOC) investigated the use of this compound as a precursor for the synthesis of bioactive molecules with anti-inflammatory properties. The researchers demonstrated that by modifying the ethoxy substituent, they could enhance the biological activity of the resulting compounds.

Anther notable study published in the European Journal of Medicinal Chemistry explored the antiviral activity of derivatives derived from Propanoic acid, 2-(2-ethoxy-2-oxoethoxy)-, ethyl ester. The results showed that certain derivatives exhibited significant inhibitory effects against several viral strains, including influenza A virus and herpes simplex virus (HSV). These findings suggest that this compound could serve as a lead molecule for further drug development efforts.

Safety Considerations and Handling Guidelines

While Propanoic acid, 2-(2-ethoxy-2-oxoethoxy)-, ethyl ester is generally considered safe for laboratory use when proper precautions are taken, it is important to handle it with care. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling to prevent skin contact and inhalation.

In case of accidental exposure or spillage, appropriate first aid measures should be followed immediately. For example, if skin contact occurs, wash the affected area thoroughly with soap and water. If inhalation occurs, move to fresh air immediately and seek medical attention if necessary.

Conclusion

Propanoic acid, 2-(2-ethoxy-2-oxoethoxy)-, ethyl ester (CAS No. 6309-62-2) is a multifaceted organic compound with a wide range of applications in pharmaceuticals and fine chemistry. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.